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Compound of Interest

Compound Name:
2-(5-methyl-1H-indol-3-yl)acetic

acid

Cat. No.: B157909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methylindole-3-acetic acid (5-Me-IAA) is a synthetic auxin, a class of plant hormones that

play a crucial role in regulating plant growth and development. As a derivative of the natural

auxin indole-3-acetic acid (IAA), 5-Me-IAA is of significant interest to researchers in plant

biology, agriculture, and pharmacology. Its structural modifications may confer altered activity,

stability, and specificity, making it a valuable tool for dissecting auxin signaling pathways and

for potential applications in crop improvement and drug development. This technical guide

provides an in-depth overview of the physical properties of 5-methylindole-3-acetic acid,

detailed experimental protocols for their determination, and a visualization of its role in cellular

signaling.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of 5-methylindole-3-acetic acid are

summarized below. These properties are essential for its handling, formulation, and application

in experimental settings.

Quantitative Physical Properties
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Property Value Source

Molecular Formula C₁₁H₁₁NO₂ --INVALID-LINK--

Molecular Weight 189.21 g/mol --INVALID-LINK--

Melting Point 151 °C --INVALID-LINK--

Boiling Point (Predicted) 420.8 ± 30.0 °C at 760 mmHg --INVALID-LINK--

Density (Predicted) 1.299 ± 0.06 g/cm³ --INVALID-LINK--

pKa (Predicted) 4.53 ± 0.30 --INVALID-LINK--

Appearance Yellow to khaki solid --INVALID-LINK--

CAS Number 1912-47-6 --INVALID-LINK--

Solubility Profile (Qualitative)
Precise quantitative solubility data for 5-methylindole-3-acetic acid in common laboratory

solvents is not readily available in the literature. However, based on the properties of

structurally similar indole-3-acetic acid derivatives, a qualitative solubility profile can be inferred:

Water: Likely sparingly soluble. The parent compound, indole-3-acetic acid, has limited water

solubility.

Methanol: A related compound, 5-methoxy-2-methyl-3-indoleacetic acid, is reported to be

soluble in methanol.

Ethanol & DMSO: Another related compound, 5-hydroxyindole-3-acetic acid, exhibits good

solubility in ethanol and DMSO[1]. Dimethyl sulfoxide (DMSO) is a powerful aprotic solvent

capable of dissolving a wide range of organic compounds[2].

It is recommended to perform small-scale solubility tests to determine the optimal solvent and

concentration for specific experimental needs.

Experimental Protocols
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The following sections detail generalized experimental procedures for determining the key

physical properties of organic compounds like 5-methylindole-3-acetic acid.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a critical indicator of its purity.

Methodology:

Sample Preparation: A small amount of the dry, crystalline 5-methylindole-3-acetic acid is

finely powdered.

Capillary Loading: The powdered sample is packed into a thin-walled capillary tube to a

height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as the

melting point is approached.

Observation: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the last solid particle disappears (completion of melting) are recorded

as the melting point range. A narrow melting range is indicative of high purity.

Solubility Determination (Visual Method)
This method provides a qualitative or semi-quantitative measure of a compound's solubility in

various solvents.

Methodology:

Solvent Dispensing: A fixed volume (e.g., 1 mL) of the desired solvent (water, ethanol,

DMSO, methanol) is added to a series of clean test tubes.

Solute Addition: A pre-weighed amount of 5-methylindole-3-acetic acid (e.g., 1 mg) is added

to each test tube.
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Mixing: The tubes are agitated (e.g., vortexed or shaken) for a set period (e.g., 1-2 minutes)

at a controlled temperature.

Observation: The solutions are visually inspected for the presence of undissolved solid.

Classification:

Soluble: No visible solid particles.

Partially Soluble: Some solid remains, but a noticeable amount has dissolved.

Insoluble: The solid appears largely unchanged.

Quantification (Optional): For a more quantitative assessment, small increments of the solute

can be added until saturation is reached (i.e., solid no longer dissolves).

pKa Determination (Potentiometric Titration)
The acid dissociation constant (pKa) is a measure of the acidity of a compound.

Methodology:

Solution Preparation: A precise weight of 5-methylindole-3-acetic acid is dissolved in a

suitable solvent (e.g., a water/ethanol mixture to ensure solubility).

Titration Setup: The solution is placed in a beaker with a calibrated pH electrode and a

magnetic stirrer.

Titrant: A standardized solution of a strong base (e.g., 0.1 M NaOH) is used as the titrant.

Titration: The base is added in small, precise increments, and the pH of the solution is

recorded after each addition.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa is the pH at the half-equivalence point, where half of the acid has been

neutralized by the base.

Signaling Pathway and Experimental Workflow
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Auxin Signaling Pathway
5-Methylindole-3-acetic acid, as an auxin analog, is expected to function through the canonical

auxin signaling pathway. This pathway is primarily mediated by three families of proteins:

TIR1/AFB F-box proteins (auxin receptors), Aux/IAA transcriptional repressors, and Auxin

Response Factor (ARF) transcription factors.
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Caption: Canonical auxin signaling pathway.

Experimental Workflow: Root Elongation Assay
A common method to assess the biological activity of auxin analogs is the root elongation

assay, typically performed using Arabidopsis thaliana seedlings.
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Start: Seed Sterilization & Stratification

Seed Germination on Control Medium

Transfer Seedlings to Treatment Plates

Treatment Plates:
- Control (no auxin)

- 5-Me-IAA (various concentrations)

Incubate Plates Vertically

Image Plates at Regular Intervals

Measure Primary Root Length

End: Data Analysis & Comparison
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Caption: Workflow for a root elongation assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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